Cas no 2137996-45-1 (3-Buten-2-one, 1-(3-aminocyclobutyl)-)

• Product Name: 3-Buten-2-one, 1-(3-aminocyclobutyl)-
• CAS No: 2137996-45-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5294210
• Update Time: 2025-07-09

3-Buten-2-one, 1-(3-aminocyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-(3-aminocyclobutyl)-

• Inchi： 1S/C8H13NO/c1-2-8(10)5-6-3-7(9)4-6/h2,6-7H,1,3-5,9H2
• InChI Key： KPPZGFHFIIXIMM-UHFFFAOYSA-N
• SMILES： C(C1CC(N)C1)C(=O)C=C

Additional information on 3-Buten-2-one, 1-(3-aminocyclobutyl)-

3-Buten-2-one, 1-(3-aminocyclobutyl)- (CAS No. 2137996-45-1)

3-Buten-2-one, 1-(3-aminocyclobutyl)-, also known by its CAS number 2137996-45-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring substituted with an amino group and a gamma-keto group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structural features of 3-butene-2-one derivatives have been extensively studied due to their role in various biochemical pathways. The presence of the gamma-keto group imparts electrophilic properties, making it a target for nucleophilic attacks in both biological systems and synthetic reactions. Recent studies have highlighted the importance of such compounds in the development of enzyme inhibitors and bioactive molecules.

In terms of synthesis, 3-butene-2-one derivatives can be prepared through various methods, including the Claisen condensation reaction and other aldol-like reactions. These methods allow for the construction of complex molecules with high precision. The specific substitution pattern on the cyclobutane ring in 3-butene-2-one, 1-(3-aminocyclobutyl)- suggests that it may have unique reactivity compared to other members of this class.

Recent research has focused on the potential of this compound as a building block in medicinal chemistry. Its ability to participate in enamine formation reactions has been particularly noted, as this property can be exploited to create bioisosteres or prodrugs with improved pharmacokinetic profiles. Additionally, the amino group on the cyclobutane ring may serve as a site for further functionalization, enabling the creation of diverse libraries for high-throughput screening.

The cyclobutane ring itself is an interesting structural motif due to its inherent strain and reactivity. This strain can lead to unique electronic properties that may enhance or alter the activity of the molecule in biological systems. For instance, studies have shown that cyclobutane-containing compounds can exhibit enhanced binding affinities to certain protein targets due to their ability to adopt specific conformations that complement binding pockets.

In terms of applications, 3-butene-2-one, 1-(3-aminocyclobutyl)- has shown promise in preliminary studies as a potential lead compound for drug development. Its structure suggests that it could be used as an intermediate in the synthesis of more complex molecules with therapeutic potential. Furthermore, its reactivity towards nucleophiles makes it a valuable tool in organic synthesis for constructing intricate molecular frameworks.

The study of such compounds also contributes to our understanding of fundamental organic chemistry principles. For example, investigations into the stereochemistry and regioselectivity of reactions involving this compound provide insights into how different functional groups influence reaction outcomes. These findings are not only academically significant but also have practical implications for the design of more efficient synthetic routes.

In conclusion, 3-butene-2-one, 1-(3-aminocyclobutyl)-, with its unique structure and reactivity, represents an exciting area of research with potential applications across multiple disciplines. As ongoing studies continue to uncover its properties and capabilities, this compound is likely to play an increasingly important role in both academic and industrial settings.